Cas no 82524-00-3 (2-(4-chlorophenoxy)nicotinonitrile)

• Product Name: 2-(4-chlorophenoxy)nicotinonitrile
• CAS No: 82524-00-3
• MF: C₁₂H₇ClN₂O
• MW: 230.64978146553
• MDL: MFCD09929608
• CID: 4659653
• PubChem ID: 12938592
• Update Time: 2024-10-27

2-(4-chlorophenoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)nicotinonitrile
• Reaxys ID: 4440697
• 3-Pyridinecarbonitrile, 2-(4-chlorophenoxy)-
• 82524-00-3
• DTXSID901264931
• MFCD09929608
• 2-(4-Chlorophenoxy)-3-pyridinecarbonitrile
• AS-8008
• AKOS000172765
• 2-(4-Chloro-phenoxy)-nicotinonitrile
• 2-(4-chlorophenoxy)pyridine-3-carbonitrile

• MDL： MFCD09929608
• Inchi： 1S/C12H7ClN2O/c13-10-3-5-11(6-4-10)16-12-9(8-14)2-1-7-15-12/h1-7H
• InChI Key： SXHKCNWJKWTOTA-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(Cl)C=C2)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 230.0246905g/mol
• Monoisotopic Mass: 230.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds